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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B2502963

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper handling, storage, and
utilization of PSI-7409 tetrasodium, the active triphosphate metabolite of the antiviral prodrug
sofosbuvir. Adherence to these protocols is crucial for ensuring the integrity of the compound
and obtaining reliable, reproducible results in research and development settings.

Product Information

Parameter Description

(2R)-2-Deoxy-2-fluoro-2-C-methyl-D-erythro-

UPAC Name pentofuranosyl-5'-triphosphate, tetrasodium salt
Molecular Formula C10H12FN2NasO14Ps

Molecular Weight 588.09 g/mol

CAS Number 1621884-22-7

Appearance White to off-white solid

Purity >98%

Solubility Soluble in water (= 100 mg/mL)[1]

Storage and Stability
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Proper storage of PSI-7409 tetrasodium is critical to prevent degradation and maintain its
biological activity. It is recommended to store the compound in a tightly sealed container,

protected from moisture.

Storage Conditions:

Form Temperature Duration Notes

Store in a desiccated

Solid (Powder) -20°C Up to 3 years )
environment.
Aliquot to avoid
Stock Solution -80°C Up to 6 months repeated freeze-thaw
cycles.
For short-term
] storage. Avoid
Stock Solution -20°C Up to 1 month

repeated freeze-thaw

cycles.

Data compiled from multiple sources.[1][2]

Safety Precautions

As a specific Safety Data Sheet (SDS) for PSI-7409 tetrasodium is not readily available, it is
recommended to handle the compound with the standard precautions for laboratory chemicals

of unknown toxicity.
General Handling Guidelines:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves.

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any dust or aerosols.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse
thoroughly with water.
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 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.
o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of PSI-7409 tetrasodium in

water.

Materials:

e PSI-7409 tetrasodium solid

» Nuclease-free water

o Sterile, conical centrifuge tubes
» \ortex mixer

e Sonicator (optional)

e 0.22 pm sterile syringe filter
Procedure:

o Equilibrate the vial of PSI-7409 tetrasodium to room temperature before opening to prevent
condensation.

o Weigh the desired amount of PSI-7409 tetrasodium in a sterile microcentrifuge tube.
o Calculate the required volume of nuclease-free water to achieve a 10 mM concentration.
» Add the calculated volume of water to the tube containing the solid.

» Vortex the solution thoroughly to dissolve the compound. If necessary, use a sonicator to aid
dissolution.[1]
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For applications requiring sterile solutions, filter the stock solution through a 0.22 um sterile
syringe filter into a new sterile tube.[1]

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[1]

[2]
Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]
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Workflow for PSI-7409 Tetrasodium Stock Solution Preparation
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Workflow for preparing a PSI-7409 tetrasodium stock solution.
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In Vitro HCV NS5B Polymerase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of PSI-7409
tetrasodium against the HCV NS5B RNA-dependent RNA polymerase.

Materials:

Recombinant HCV NS5B polymerase

 RNA template (e.g., poly(A)/oligo(dT))

e Ribonucleoside triphosphates (rNTPs: ATP, CTP, GTP, UTP)

o Radiolabeled rNTP (e.g., [a-32PJUTP or [BH]JUTP)

e Assay buffer (e.g., 20 mM Tris-HCI, pH 7.5, 50 mM NaCl, 5 mM MgClz, 1 mM DTT)
o PSI-7409 tetrasodium stock solution

o Stop solution (e.g., 0.5 M EDTA)

« Scintillation vials and scintillation fluid

 Liquid scintillation counter

Procedure:

Prepare serial dilutions of PSI-7409 tetrasodium in the assay buffer.

 In areaction tube, combine the assay buffer, RNA template, non-radiolabeled rNTPs, and the
desired concentration of PSI-7409 tetrasodium or vehicle control.

e Initiate the reaction by adding the HCV NS5B polymerase and the radiolabeled rNTP.

 Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C) for a defined
period (e.g., 60 minutes).

o Terminate the reaction by adding the stop solution.
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Precipitate the newly synthesized radiolabeled RNA (e.g., using trichloroacetic acid).
Wash the precipitate to remove unincorporated radiolabeled rNTPs.

Dissolve the precipitate and transfer it to a scintillation vial with scintillation fluid.
Quantify the incorporated radioactivity using a liquid scintillation counter.

Calculate the percentage of inhibition for each concentration of PSI-7409 tetrasodium
relative to the vehicle control.

Determine the I1Cso value by plotting the percentage of inhibition against the logarithm of the
PSI-7409 tetrasodium concentration and fitting the data to a dose-response curve.
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HCV NS5B Polymerase Inhibition Assay Workflow
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Workflow for an in vitro HCV NS5B polymerase inhibition assay.
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Intracellular Triphosphate Analysis in Cell Culture

This protocol outlines a general method for the extraction and quantification of intracellular PSI-
7409 from cells treated with its prodrug, sofosbuvir.

Materials:

e HCV replicon cells (e.g., Huh-7 cells)

e Cell culture medium and supplements

» Sofosbuvir

o Phosphate-buffered saline (PBS)

* Ice-cold 70% methanol

o Cell scrapers

e Microcentrifuge tubes

e Centrifuge

 Nitrogen evaporator

e LC-MS/MS system

Procedure:

o Plate HCV replicon cells in a suitable culture vessel and allow them to adhere overnight.
» Treat the cells with sofosbuvir at various concentrations and for different durations.

e At the end of the treatment period, wash the cells with ice-cold PBS to remove any
extracellular compound.

» Lyse the cells by adding ice-cold 70% methanol and scraping the cells.

» Transfer the cell lysate to a microcentrifuge tube.
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Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.
Transfer the supernatant to a new tube.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

Quantify the intracellular concentration of PSI-7409 using a validated LC-MS/MS method
with an appropriate internal standard.
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Intracellular Triphosphate Analysis Workflow
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Workflow for intracellular triphosphate analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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